Cas no 1247612-60-7 ((3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine)

• Product Name: (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine
• CAS No: 1247612-60-7
• Molecular Formula: C₁₁H₁₂ClN₃
• Molecular Weight: 221.686080932617
• CID: 5177538
• PubChem ID: 62538895

(3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine Properties

Names and Identifiers

• [(3-Chlorophenyl)methyl](1H-imidazol-2-ylmethyl)amine
• [(3-chlorophenyl)methyl][(1H-imidazol-2-yl)methyl]amine
• n-((1h-Imidazol-2-yl)methyl)-1-(3-chlorophenyl)methanamine
• 1H-Imidazole-2-methanamine, N-[(3-chlorophenyl)methyl]-
• (3-chlorophenyl)methyl(1H-imidazol-2-yl)methylamine

• InChIKey： OUQFSESHEXHDEH-UHFFFAOYSA-N
• Inchi： 1S/C11H12ClN3/c12-10-3-1-2-9(6-10)7-13-8-11-14-4-5-15-11/h1-6,13H,7-8H2,(H,14,15)
• SMILES： ClC1=CC=CC(=C1)CNCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 15
• Complexity: 189
• XLogP3: 1.6
• Topological Polar Surface Area: 40.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines